N-({1-[2-(4-chlorophenyl)ethyl]-3-piperidinyl}methyl)-N,6-dimethylnicotinamide

• IUPAC Name: N-[[1-[2-(4-chlorophenyl)ethyl]piperidin-3-yl]methyl]-N,6-dimethylpyridine-3-carboxamide
• InChI: InChI=1S/C22H28ClN3O/c1-17-5-8-20(14-24-17)22(27)25(2)15-19-4-3-12-26(16-19)13-11-18-6-9-21(23)10-7-18/h5-10,14,19H,3-4,11-13,15-16H2,1-2H3
• InChI Key: JESXHZMGGJXDQI-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=C(C=C1)C(=O)N(C)CC2CCCN(C2)CCC3=CC=C(C=C3)Cl
• Molecular Formula: C22H28ClN3O
• Molecular Weight: 385.9 g/mol

Description

N-({1-[2-(4-chlorophenyl)ethyl]-3-piperidinyl}methyl)-N,6-dimethylnicotinamide, also known as DMXAA, is a synthetic small molecule that has been extensively studied for its potential as an anticancer agent. Its unique structure and mechanism of action make it a promising candidate for cancer treatment.

Mechanism of Action

N-({1-[2-(4-chlorophenyl)ethyl]-3-piperidinyl}methyl)-N,6-dimethylnicotinamide works by activating the immune system to target and destroy cancer cells. It does this by binding to and activating a protein called STING (Stimulator of Interferon Genes), which triggers the production of interferons and other immune system molecules. These molecules then recruit immune cells to the site of the tumor, where they can attack and destroy cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It induces the production of interferons and other immune system molecules, which can activate immune cells and induce tumor necrosis. This compound has also been shown to inhibit the growth of blood vessels that supply tumors, which can limit their growth and spread.

Advantages and Limitations for Lab Experiments

One advantage of N-({1-[2-(4-chlorophenyl)ethyl]-3-piperidinyl}methyl)-N,6-dimethylnicotinamide is its ability to enhance the efficacy of chemotherapy and radiation therapy, making it a promising candidate for combination therapy. However, this compound has also been shown to have limited efficacy in some cancer models, and its mechanism of action is not fully understood. Additionally, this compound has been found to be toxic at high doses, which can limit its use in clinical settings.

Future Directions

There are a number of future directions for research on N-({1-[2-(4-chlorophenyl)ethyl]-3-piperidinyl}methyl)-N,6-dimethylnicotinamide. One area of interest is its potential as a combination therapy with other anticancer agents. Another area of interest is its mechanism of action, which is not fully understood. Further research is needed to better understand how this compound activates the immune system and induces tumor necrosis. Additionally, research is needed to identify biomarkers that can predict which patients are most likely to benefit from this compound treatment.

Synthesis Methods

N-({1-[2-(4-chlorophenyl)ethyl]-3-piperidinyl}methyl)-N,6-dimethylnicotinamide can be synthesized through a multi-step process involving the reaction of 2,4-dichloropyridine with 2-(4-chlorophenyl)ethylamine, followed by the addition of piperidine and N,N-dimethylformamide. The resulting product is then purified through column chromatography to yield this compound.

Scientific Research Applications

N-({1-[2-(4-chlorophenyl)ethyl]-3-piperidinyl}methyl)-N,6-dimethylnicotinamide has been extensively studied for its potential as an anticancer agent. It has been shown to induce tumor necrosis and inhibit tumor growth in a variety of cancer models, including lung, colon, and breast cancer. This compound has also been shown to enhance the efficacy of chemotherapy and radiation therapy, making it a promising candidate for combination therapy.